4-(6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H22ClF3N6O/c1-13-25-16(11-17(26-13)28-6-8-30-9-7-28)27-2-4-29(5-3-27)18-15(20)10-14(12-24-18)19(21,22)23/h10-12H,2-9H2,1H3
• InChI Key: NWIRCIDTSMSWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C19H22ClF3N6O
• Molecular Weight: 442.9 g/mol

Description

The compound “4-(6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine” is a complex organic molecule. It contains several functional groups including a pyridine ring, a piperazine ring, and a morpholine ring. It’s worth noting that trifluoromethylpyridine (TFMP) derivatives, which this compound is a part of, are important ingredients for the development of agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the trifluoromethyl group, and the coupling of the piperazine and morpholine rings. The exact synthetic route would depend on the desired target compound.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridine ring, a piperazine ring, and a morpholine ring. The trifluoromethyl group attached to the pyridine ring is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyridine ring, the piperazine ring, and the trifluoromethyl group. These functional groups could participate in a variety of chemical reactions, depending on the reaction conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a fluorine atom and a pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the available data, it’s worth noting that similar compounds have been found to inhibit bacterial phosphopantetheinyl transferase, an enzyme essential to bacterial cell viability and virulence.